Cas no 2098000-87-2 (2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one)
2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethanone
- 2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
- F1908-1481
- AKOS040795941
- 2098000-87-2
- Ethanone, 2-chloro-1-[4-ethoxy-4-(trifluoromethyl)-1-piperidinyl]-
- 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
-
- Inchi: 1S/C10H15ClF3NO2/c1-2-17-9(10(12,13)14)3-5-15(6-4-9)8(16)7-11/h2-7H2,1H3
- InChI Key: XZDCTVVNNNFINU-UHFFFAOYSA-N
- SMILES: ClCC(N1CCC(C(F)(F)F)(CC1)OCC)=O
Computed Properties
- Exact Mass: 273.0743409g/mol
- Monoisotopic Mass: 273.0743409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 306.5±42.0 °C(Predicted)
- pka: -3.11±0.40(Predicted)
2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C196676-100mg |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C196676-500mg |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 500mg |
$ 435.00 | 2022-04-01 | ||
| TRC | C196676-1g |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 1g |
$ 680.00 | 2022-04-01 | ||
| Life Chemicals | F1908-1481-0.25g |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1481-0.5g |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1481-1g |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1481-2.5g |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1481-5g |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1481-10g |
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one |
2098000-87-2 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
Introduction to 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one (CAS No. 2098000-87-2)
2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2098000-87-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates key functional groups that make it a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways.
The compound’s core structure consists of an ethanone backbone substituted with a chloro group at the second carbon and a piperidine ring modified with both ethoxy and trifluoromethyl groups. This arrangement imparts distinct electronic and steric properties, which are critical for modulating biological activity. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates, making this compound a valuable building block for medicinal chemists.
In recent years, there has been growing interest in piperidine derivatives due to their efficacy in treating various therapeutic areas, including central nervous system (CNS) disorders and inflammation. The specific modification of the piperidine ring in 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one may contribute to its potential as an intermediate in the synthesis of novel pharmacological agents. For instance, studies have shown that piperidine-based compounds can interact with specific enzymes and receptors, potentially leading to improved therapeutic outcomes.
The ethoxy group on the piperidine ring further enhances the compound’s reactivity, allowing for further functionalization through various synthetic methodologies. This flexibility makes it an attractive scaffold for designing molecules with tailored biological properties. Researchers have explored similar structures in the development of kinase inhibitors and other small-molecule drugs, where the combination of chloro, ethoxy, and trifluoromethyl substituents plays a crucial role in optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.
One of the most compelling aspects of 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one is its potential application in the synthesis of molecules targeting neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The structural features of this compound suggest that it could serve as a precursor for developing new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds, identifying promising candidates for experimental validation.
The pharmaceutical industry has increasingly relied on advanced synthetic techniques to produce complex molecules like 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate pi-systems present in many bioactive compounds. The chloro group on the ethanone moiety can be readily transformed into other functional groups through nucleophilic substitution reactions, providing multiple avenues for structural diversification.
Furthermore, the stability imparted by the trifluoromethyl group ensures that intermediates like this one remain viable throughout multi-step syntheses without degradation. This characteristic is especially important in large-scale drug manufacturing, where maintaining chemical integrity is paramount. The compound’s compatibility with modern synthetic protocols also makes it a suitable candidate for industrial applications once its pharmacological potential is fully explored.
In conclusion, 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one (CAS No. 2098000-87-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of functional groups—particularly the chloro, ethoxy, and trifluoromethyl substituents—makes it a versatile intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for piperidine derivatives, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics targeting neurological and metabolic disorders.
2098000-87-2 (2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)